![molecular formula C24H28N4O2 B2515156 (2-Ethylpiperidin-1-yl)(4-((3-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone CAS No. 1251633-56-3](/img/structure/B2515156.png)
(2-Ethylpiperidin-1-yl)(4-((3-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2-Ethylpiperidin-1-yl)(4-((3-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone is a useful research compound. Its molecular formula is C24H28N4O2 and its molecular weight is 404.514. The purity is usually 95%.
BenchChem offers high-quality (2-Ethylpiperidin-1-yl)(4-((3-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Ethylpiperidin-1-yl)(4-((3-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
A novel naphthyridine derivative demonstrated anticancer activity against human malignant melanoma A375 cells. It induced necroptosis at low concentrations and apoptosis at high concentrations, suggesting a potential for melanoma treatment. This activity was mediated through the upregulation of death receptors and scaffold proteins in the A375 cells, with caspase-8 activity being a critical factor determining the type of cell death (Q. Kong et al., 2018).
Synthetic Methodologies
Research on synthetic methodologies for naphthyridine derivatives includes the development of environmentally friendly synthesis approaches. One study showcased the synthesis of (2-aminophenyl)(naphthalen-2-yl)methanones through photoinduced intramolecular rearrangement, offering advantages such as no requirement for transition-metal catalysts and high atom efficiency (Sisi Jing et al., 2018).
Chemical Properties and Analysis
Investigations into the identification and quantitation of specific naphthyridine derivatives have been conducted. This includes the detection of adulterants in illegal products obtained via the internet, with techniques such as liquid chromatography-mass spectrometry and gas chromatography-mass spectrometry (J. Nakajima et al., 2011).
Pharmacological Evaluations
Several new substituted naphthyridines and quinazolin-4-ones have been synthesized and evaluated for their hypotensive and central nervous system (CNS) active properties. These studies highlight the versatility of naphthyridine derivatives in the development of potential therapeutic agents (K. Agarwal, 1992).
Molecular and Structural Analysis
The synthesis and characterization of various naphthyridine derivatives for potential applications in nonlinear optics (NLO) and as anti-tumor agents have also been explored. These studies involve detailed molecular, structural, and functional analyses, indicating the broad utility of these compounds in scientific research and drug development (B. Revathi et al., 2018; I. Hayakawa et al., 2004).
properties
IUPAC Name |
(2-ethylpiperidin-1-yl)-[4-(3-methoxyanilino)-7-methyl-1,8-naphthyridin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O2/c1-4-18-9-5-6-13-28(18)24(29)21-15-25-23-20(12-11-16(2)26-23)22(21)27-17-8-7-10-19(14-17)30-3/h7-8,10-12,14-15,18H,4-6,9,13H2,1-3H3,(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOXGBNBFNJWXFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C(=O)C2=CN=C3C(=C2NC4=CC(=CC=C4)OC)C=CC(=N3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Ethylpiperidin-1-yl)(4-((3-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.